Cas no 2229499-53-8 (4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal)

• Product Name: 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal
• CAS No: 2229499-53-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6103150
• PubChem ID: 165654476
• Update Time: 2025-07-23

4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal
• 2229499-53-8
• EN300-1833442

• Inchi： 1S/C13H17NO/c1-14-8-7-12-10-11(4-2-3-9-15)5-6-13(12)14/h5-6,9-10H,2-4,7-8H2,1H3
• InChI Key： WDCDXSJXINMULV-UHFFFAOYSA-N
• SMILES： O=CCCCC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal

Professional Introduction to Compound with CAS No. 2229499-53-8 and Product Name: 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal

The compound identified by the CAS number 2229499-53-8 and the product name 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a 1-methyl-2,3-dihydro-1H-indol-5-yl substituent attached to a butanal backbone, suggests a unique pharmacophore that may contribute to its interactions with biological targets.

In recent years, indole derivatives have been extensively studied for their roles in modulating various biological pathways. The indole scaffold is well-known for its presence in numerous bioactive natural products and pharmacologically relevant compounds. Specifically, the 1-methyl-2,3-dihydro-1H-indol-5-yl moiety is particularly noteworthy, as it has been implicated in several pharmacological contexts. For instance, derivatives of this type have shown promise in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions. The presence of a butanal group at the 4-position introduces an aldehyde functionality, which can serve as a reactive site for further chemical modifications or as a key interaction point with biological receptors.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing indole derivatives for improved efficacy and selectivity. The compound in question (4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal) has been explored in several preclinical studies for its potential as an intermediate in the synthesis of more complex molecules. Its aldehyde group makes it a valuable building block for constructing larger scaffolds through condensation reactions or other synthetic strategies. Additionally, the aromatic nature of the indole ring provides opportunities for π-stacking interactions, which are often crucial for binding affinity in drug design.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Indole derivatives have demonstrated neuroprotective properties in various models, and modifications to the indole core can enhance their ability to cross the blood-brain barrier. The specific substitution pattern in 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal may confer unique properties that make it suitable for targeting receptors such as serotonin or dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. Recent studies have shown that carefully tuned analogs of this class can modulate these receptors with high selectivity.

The butanal moiety also contributes to the pharmacological profile of this compound by providing a flexible aliphatic chain that can influence both solubility and metabolic stability. In drug development, balancing lipophilicity and solubility is critical for achieving optimal pharmacokinetic properties. The butanal group strikes a balance between these two factors, potentially allowing for good oral bioavailability while maintaining sufficient solubility for effective absorption. This feature makes 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal an attractive candidate for further development into a lead compound.

From a synthetic chemistry perspective, 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal offers interesting challenges and opportunities. The synthesis of complex indole derivatives often requires multi-step strategies involving cyclization reactions, functional group transformations, and protection-deprotection schemes. The aldehyde functionality at the 4-position provides multiple avenues for further derivatization, such as condensation with amines to form amides or Schiff bases, or reduction to form alcohols. These transformations can be tailored to produce compounds with enhanced biological activity or improved pharmacokinetic properties.

The growing interest in indole derivatives has also spurred innovation in computational methods for drug design. Molecular modeling techniques have been increasingly employed to predict binding affinities and optimize structures before experimental validation. In the case of 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal, computational studies can help identify key interactions with potential target proteins and guide modifications to improve potency and selectivity. These virtual screening approaches have become indispensable tools in modern drug discovery pipelines.

Furthermore, advances in biocatalysis have opened new possibilities for synthesizing complex indole derivatives more efficiently and sustainably. Enzymatic methods can be used to introduce specific functional groups or modify existing ones with high precision. For example, oxidoreductases could be employed to convert the butanal group into other functionalities while preserving the integrity of the indole core. Such green chemistry approaches align with broader efforts to make drug discovery more environmentally friendly.

The therapeutic potential of 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanal extends beyond neurological applications. Preliminary data suggest that this compound may also exhibit anti-inflammatory effects by modulating pathways involving cytokine production or immune cell function. Indole derivatives are known to interact with arachidonic acid metabolites through peroxisome proliferator activated receptors (PPARs), which play key roles in inflammation regulation. By targeting these pathways indirectly through structural analogs like 4-(1-methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) butanal, it may be possible to develop novel anti-inflammatory agents with distinct mechanisms of action.

In conclusion,4-( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) butanal ( CAS No . 2229499 -53 -8) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combining an indole moiety with an aldehyde group , make it a versatile intermediate with potential applications across multiple therapeutic areas . Ongoing studies are aimed at elucidating its biological activity , optimizing its pharmacological profile , and developing efficient synthetic routes . As our understanding of molecular interactions continues to evolve , compounds like this one will remain at forefronts efforts toward discovering new treatments .